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Compound of Interest

Compound Name: 3-Methylthio-quinoline

Cat. No.: B15389857 Get Quote

In-Depth Technical Guide: 3-Methylthio-quinoline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Methylthio-quinoline, a

heterocyclic aromatic compound. Due to the limited availability of data for this specific

molecule, this guide synthesizes information from related compounds and derivatives to offer

valuable insights for research and development.

Chemical Identity
While a specific CAS number for the parent compound 3-Methylthio-quinoline is not readily

found in major chemical databases, its IUPAC name is definitively 3-(Methylthio)quinoline. The

absence of a dedicated CAS number suggests that this compound is not a commonly stocked

commercial product and likely requires custom synthesis.

Physicochemical Properties
Direct experimental data for 3-Methylthio-quinoline is scarce. However, we can estimate its

properties by comparing them with its positional isomers and the parent quinoline molecule.
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Compound
CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Boiling
Point (°C)

Melting
Point (°C)

Quinoline 91-22-5 C₉H₇N 129.16 237.7 -15.6

2-

Methylquinoli

ne[1]

91-63-4 C₁₀H₉N 143.19 247.6 -2

6-

Methylquinoli

ne[2]

91-62-3 C₁₀H₉N 143.19 258-259 14-17

3-Methylthio-

quinoline

(Estimated)

Not Available C₁₀H₉NS 175.25 > 250 Not Available

2-Methyl-8-

(methylthio)q

uinoline

15676-61-6 C₁₁H₁₁NS 189.28
320.15

(Predicted)
Not Available

3-

(Ethylthio)qui

noline[3]

106510-92-3 C₁₁H₁₁NS 189.28 Not Available Not Available

Synthesis and Experimental Protocols
The direct synthesis of 3-Methylthio-quinoline is not explicitly detailed in readily available

literature. However, a synthetic route to a derivative, 6-(methoxymethoxy)-3-

(methylthio)quinoline, is described in patent WO2019065516A1. This suggests a viable

pathway through a palladium-catalyzed thiomethylation of a corresponding 3-bromoquinoline

precursor.

Experimental Protocol: Palladium-Catalyzed
Thiomethylation (Proposed)
This proposed protocol is based on the methodology for a similar transformation and would

require optimization for the specific substrate.
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Reaction:

3-Bromoquinoline + Sodium thiomethoxide → 3-Methylthio-quinoline

Reagents and Materials:

3-Bromoquinoline

Sodium thiomethoxide (NaSMe)

Palladium catalyst (e.g., Pd(OAc)₂, Pd₂(dba)₃)

Ligand (e.g., Xantphos, dppf)

Anhydrous, degassed solvent (e.g., Toluene, Dioxane)

Inert atmosphere (Nitrogen or Argon)

Standard laboratory glassware for anhydrous reactions

Magnetic stirrer and heating mantle

Silica gel for column chromatography

Solvents for chromatography (e.g., Hexanes, Ethyl Acetate)

Procedure:

To a dry Schlenk flask under an inert atmosphere, add 3-bromoquinoline (1 equivalent),

palladium catalyst (e.g., 2-5 mol%), and ligand (e.g., 4-10 mol%).

Add anhydrous, degassed solvent to dissolve the reagents.

Add sodium thiomethoxide (1.1-1.5 equivalents) to the reaction mixture.

Heat the mixture with stirring to a temperature between 80-120 °C.

Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-

mass spectrometry (GC-MS).
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Upon completion, cool the reaction to room temperature.

Quench the reaction with water and extract the product with an organic solvent (e.g., ethyl

acetate).

Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude product by silica gel column chromatography to yield 3-Methylthio-
quinoline.

Synthesis Workflow
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Synthesis of 3-Methylthio-quinoline

Reactants Catalytic System

3-Bromoquinoline

Reaction in Anhydrous Solvent
(e.g., Toluene)

under Inert Atmosphere

Sodium thiomethoxide Palladium Catalyst
(e.g., Pd(OAc)₂)

Ligand
(e.g., Xantphos)

Heating
(80-120 °C)

Aqueous Workup
& Extraction

Column Chromatography

3-Methylthio-quinoline

Click to download full resolution via product page

Proposed synthesis workflow for 3-Methylthio-quinoline.

Spectral Data
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Specific spectral data for 3-Methylthio-quinoline is not publicly available. For a custom-

synthesized sample, the following analyses would be crucial for structure confirmation:

¹H NMR (Proton Nuclear Magnetic Resonance): Expected signals would include aromatic

protons on the quinoline core and a singlet for the methylthio group protons.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): Would show distinct signals for each of

the 10 carbon atoms in the molecule.

MS (Mass Spectrometry): The molecular ion peak would confirm the molecular weight of

175.25.

Biological Activities of Thioether-Substituted
Quinolines
While the biological profile of 3-Methylthio-quinoline itself is uncharacterized, the broader

class of quinoline derivatives is known for a wide range of pharmacological activities.[4] The

introduction of a thioether moiety can modulate these activities.

Antimicrobial and Antifungal Activity: Various substituted quinoline derivatives have

demonstrated weak to moderate antibacterial and antifungal properties.

Anti-inflammatory Effects: Some quinoline derivatives have shown good to excellent anti-

inflammatory activity.

Anticancer Activity: Quinoline scaffolds are present in several anticancer agents, and

modifications to the quinoline ring, including the addition of sulfur-containing substituents,

are an active area of research.

Antiviral Activity: Substituted quinolines have been investigated for their potential against

viruses such as the Influenza A virus.

The methylthio group at the 3-position of the quinoline ring presents a novel substitution pattern

that warrants investigation for its potential to confer or enhance these biological activities.

Conclusion
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3-Methylthio-quinoline is a sparsely documented compound with potential for further

investigation in medicinal chemistry and materials science. This guide provides a foundational

understanding based on available data for related structures and outlines a plausible synthetic

approach. Researchers interested in this molecule will need to undertake its custom synthesis

and characterization to fully explore its properties and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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